N'-[(3,4-dimethylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide

• IUPAC Name: [(Z)-[1-amino-2-(2-methoxyphenyl)ethylidene]amino] 3,4-dimethylbenzoate
• InChI: InChI=1S/C18H20N2O3/c1-12-8-9-15(10-13(12)2)18(21)23-20-17(19)11-14-6-4-5-7-16(14)22-3/h4-10H,11H2,1-3H3,(H2,19,20)
• InChI Key: CGDFDIHSDCJZGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)ON=C(CC2=CC=CC=C2OC)N)C
• Isomeric SMILES: CC1=C(C=C(C=C1)C(=O)O/N=C(/CC2=CC=CC=C2OC)\N)C
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

N-[(3,4-dimethylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide, also known as DMOA-ET, is a synthetic compound that has been studied for its potential therapeutic properties. This compound has drawn interest from researchers due to its ability to modulate the activity of certain enzymes and receptors in the body. In

Scientific Research Applications

N'-[(3,4-dimethylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide has been studied for its potential therapeutic properties in a variety of scientific research applications. One area of interest is in the treatment of cancer. N'-[(3,4-dimethylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. This makes it a promising candidate for the development of new cancer therapies.
Another area of interest is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. N'-[(3,4-dimethylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide has been shown to have neuroprotective properties, which may help to prevent or slow the progression of these diseases.

Mechanism of Action

The mechanism of action of N'-[(3,4-dimethylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide involves its ability to modulate the activity of certain enzymes and receptors in the body. Specifically, N'-[(3,4-dimethylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This leads to an increase in the levels of acetylcholine in the brain, which may help to improve cognitive function.
N'-[(3,4-dimethylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide has also been shown to modulate the activity of certain receptors in the brain, including the NMDA receptor and the sigma-1 receptor. These receptors are involved in the regulation of neuronal activity and may play a role in the development of neurodegenerative diseases.
Biochemical and Physiological Effects
N'-[(3,4-dimethylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide has been shown to have a number of biochemical and physiological effects in the body. In addition to its ability to inhibit acetylcholinesterase, N'-[(3,4-dimethylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide has also been shown to modulate the activity of other enzymes and receptors in the body.
N'-[(3,4-dimethylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide has been shown to have antioxidant properties, which may help to protect cells from oxidative damage. It has also been shown to have anti-inflammatory properties, which may help to reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One advantage of using N'-[(3,4-dimethylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide in lab experiments is its ability to modulate the activity of specific enzymes and receptors in the body. This makes it a useful tool for studying the role of these molecules in various biological processes.
However, one limitation of using N'-[(3,4-dimethylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide in lab experiments is that it may have off-target effects on other enzymes and receptors in the body. This can make it difficult to interpret the results of experiments that use N'-[(3,4-dimethylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide.

Future Directions

There are several future directions for research on N'-[(3,4-dimethylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide. One area of interest is in the development of new cancer therapies that target the enzymes that N'-[(3,4-dimethylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide inhibits. Another area of interest is in the development of new treatments for neurodegenerative diseases that target the receptors that N'-[(3,4-dimethylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide modulates.
In addition, further research is needed to fully understand the biochemical and physiological effects of N'-[(3,4-dimethylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide in the body. This will help to identify new potential therapeutic applications for this compound.
Conclusion
N'-[(3,4-dimethylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide is a synthetic compound that has drawn interest from researchers due to its potential therapeutic properties. Its ability to modulate the activity of certain enzymes and receptors in the body makes it a promising candidate for the development of new cancer therapies and treatments for neurodegenerative diseases. Further research is needed to fully understand the biochemical and physiological effects of N'-[(3,4-dimethylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide and to identify new potential therapeutic applications for this compound.

Synthesis Methods

The synthesis of N'-[(3,4-dimethylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide involves the reaction of 2-methoxybenzaldehyde and 3,4-dimethylbenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with ethylenediamine to produce the final product, N'-[(3,4-dimethylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide. This synthesis method has been optimized to produce high yields of pure N'-[(3,4-dimethylbenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide.